- Arylboration of Enecarbamates for the Synthesis of Borylated Saturated N-HeterocyclesAngewandte Chemie, 2022, 61(46), e202212117,
Cas no 2891846-27-6 ()
2891846-27-6 structure
2891846-27-6
5689848
Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:BHEt3- •Li+, S:PhMe, -78°C; 1 h, -78°C
1.2R:EtN(Pr-i)2, R:O(C(=O)CF3)2, C:4-DMAP, -78°C → 25°C; 2 h, 25°C
1.3R:H2O, 25°C
2.1R:NaOBu-t, rt
2.2C:29046-78-4, S:THF, S:AcNMe2, rt → 0°C; 18 h, 2-10°C
2.3R:H2O
1.2R:EtN(Pr-i)2, R:O(C(=O)CF3)2, C:4-DMAP, -78°C → 25°C; 2 h, 25°C
1.3R:H2O, 25°C
2.1R:NaOBu-t, rt
2.2C:29046-78-4, S:THF, S:AcNMe2, rt → 0°C; 18 h, 2-10°C
2.3R:H2O
Reference
Raw materials
- 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
- 4-(5-Bromopyridin-2-yl)morpholine
- Bis(pinacolato)diborane
Preparation Products
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